Piperidine-2-carbonitrile hemioxalate
Overview
Description
Piperidine-2-carbonitrile hemioxalate is a chemical compound with the IUPAC name (S)-piperidine-2-carbonitrile hemioxalate .
Molecular Structure Analysis
The InChI code for Piperidine-2-carbonitrile hemioxalate is1S/2C6H10N2.C2H2O4/c2*7-5-6-3-1-2-4-8-6;3-1(4)2(5)6/h2*6,8H,1-4H2;(H,3,4)(H,5,6) . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.
Scientific Research Applications
Synthesis and Structural Analysis
Piperidine-2-carbonitrile derivatives have been utilized in the synthesis of complex compounds and their structural analysis. For instance, the synthesis of trans-diiodobis(piperidine-1-carbonitrile)platinum(II) demonstrated the potential of piperidine-2-carbonitrile derivatives in creating novel complexes, characterized by various spectroscopic techniques including IR, NMR, and X-ray diffraction (Mindich, Haukka, & Bokach, 2013).
Antimicrobial and Anticancer Applications
Piperidine-2-carbonitrile derivatives have shown promise in antimicrobial and anticancer applications. A study on pyrimidine carbonitrile derivatives, including piperidin-1-yl pyrimidine-5-carbonitrile, demonstrated their effectiveness against bacterial and fungal strains. Additionally, the study explored their mechanism of action, particularly their ability to induce bacterial cell membrane rupture (Bhat & Begum, 2021). Another research focused on the anticancer activity of pyrano[3, 2-c]chromene derivatives, employing piperidine as a catalyst. The study highlighted the compounds' ability to induce cell cycle arrest and apoptosis in cancer cells, providing insights into their potential therapeutic applications (El-Agrody et al., 2020).
Catalytic and Synthesis Applications
Piperidine-2-carbonitrile hemioxalate derivatives have been effectively used as catalysts in various chemical synthesis processes. For example, piperidine played a key role as a catalyst in the synthesis of 2-aminopyrimidinones, facilitating the formation of these compounds through a multi-component reaction (Bararjanian, Balalaie, Rominger, & Barouti, 2010). Additionally, piperidine derivatives were used in the synthesis of novel sigma receptor ligands, displaying significant binding properties for sigma receptors, indicative of their potential use in neurological and pharmacological research (Maier & Wünsch, 2002).
Fluorescent Probes for DNA Detection
Innovative applications of piperidine-2-carbonitrile derivatives include their use in the synthesis of fluorescent probes for DNA detection. A study synthesized novel benzimidazo[1,2-a]quinolines, substituted with piperidine, demonstrating their potential as DNA-specific fluorescent probes due to their enhanced fluorescence emission intensity (Perin et al., 2011).
Mechanism of Action
Mode of Action
Piperidine derivatives, which piperidine-2-carbonitrile hemioxalate is a part of, have been found to have significant roles in various therapeutic applications .
Biochemical Pathways
Piperidine derivatives have been found to regulate several crucial signaling pathways essential for the establishment of various diseases .
Result of Action
Piperidine derivatives have been found to have a wide variety of biological activities .
Safety and Hazards
Piperidine-2-carbonitrile hemioxalate is classified under GHS07 for safety. It has hazard statements H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product .
Future Directions
Piperidine derivatives, including Piperidine-2-carbonitrile hemioxalate, are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Future research may focus on developing fast and cost-effective methods for the synthesis of substituted piperidines and exploring their potential therapeutic applications .
properties
IUPAC Name |
oxalic acid;piperidine-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C6H10N2.C2H2O4/c2*7-5-6-3-1-2-4-8-6;3-1(4)2(5)6/h2*6,8H,1-4H2;(H,3,4)(H,5,6) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDTSPGXIUDSRCB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)C#N.C1CCNC(C1)C#N.C(=O)(C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N4O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Piperidine-2-carbonitrile hemioxalate | |
CAS RN |
1523571-93-8 |
Source
|
| Record name | Piperidine-2-carbonitrile hemioxalate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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